Cas no 65718-88-9 (benzothiazole, 2-hexyl- (6ci,9ci))

benzothiazole, 2-hexyl- (6ci,9ci) structure
65718-88-9 structure
Product name:benzothiazole, 2-hexyl- (6ci,9ci)
CAS No:65718-88-9
MF:C13H17NS
MW:219.34578204155
CID:962402
PubChem ID:12420234

benzothiazole, 2-hexyl- (6ci,9ci) Chemical and Physical Properties

Names and Identifiers

    • benzothiazole, 2-hexyl- (6ci,9ci)
    • 2-hexyl-1,3-benzothiazole
    • Benzothiazole, 2-hexyl-
    • 65718-88-9
    • CHEBI:174110
    • DB-285885
    • 2-Hexylbenzothiazole
    • SCHEMBL10796283
    • hexyl-benzothiazole
    • DTXSID301315097
    • Inchi: InChI=1S/C13H17NS/c1-2-3-4-5-10-13-14-11-8-6-7-9-12(11)15-13/h6-9H,2-5,10H2,1H3
    • InChI Key: XETMGEVGSLTKRW-UHFFFAOYSA-N
    • SMILES: CCCCCCC1=NC2=CC=CC=C2S1

Computed Properties

  • Exact Mass: 219.10831
  • Monoisotopic Mass: 219.10817072g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.4
  • Topological Polar Surface Area: 41.1Ų

Experimental Properties

  • PSA: 12.89

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